Cas no 2228922-30-1 (3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-methylpropanoic acid
• CAS No: 2228922-30-1
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 5810801
• PubChem ID: 165825878
• Update Time: 2025-05-26

3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-methylpropanoic acid
• 3-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)-2-methylpropanoic acid
• EN300-1890820
• 2228922-30-1

• Inchi： 1S/C15H20FNO4/c1-9(13(18)19)7-10-8-11(16)5-6-12(10)17-14(20)21-15(2,3)4/h5-6,8-9H,7H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： SNSVBDVTOPOKAH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C(=O)O)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-methylpropanoic acid

Introduction to 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-methylpropanoic acid (CAS No. 2228922-30-1)

3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-methylpropanoic acid, identified by the chemical compound code CAS No. 2228922-30-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable intermediate in the synthesis of potential therapeutic agents. Its unique structural features, including a fluorophenyl moiety and an amino-butyric acid derivative, contribute to its potential utility in drug design and medicinal chemistry.

The fluorine atom in the 5-fluorophenyl group is a key structural element that enhances the metabolic stability and binding affinity of the molecule. Fluorinated aromatic compounds are widely recognized for their ability to modulate enzyme activity and receptor interactions, which is crucial for developing novel drugs with improved pharmacokinetic profiles. The presence of a tert-butoxy carbonyl (Boc) group further highlights the compound's role as a protected amino acid derivative, commonly used in peptide synthesis and as a building block for more complex molecules.

2-methylpropanoic acid, also known as isobutyric acid, introduces a branched alkyl side chain that influences the overall solubility and bioavailability of the compound. This structural feature can be particularly advantageous in designing orally active drugs, as it may enhance passive diffusion across biological membranes. The combination of these functional groups makes 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-methylpropanoic acid a versatile scaffold for medicinal chemists exploring new therapeutic avenues.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the biological potential of such compounds. Studies have demonstrated that derivatives of fluorinated phenylalanine analogs exhibit inhibitory effects on various enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The Boc-protected amino group provides a stable handle for further chemical modifications, allowing for the exploration of diverse pharmacological scaffolds.

In particular, research has focused on leveraging the fluorine atom's electronic properties to enhance drug-receptor interactions. Fluoro-substituted aromatic compounds often exhibit increased binding affinities due to their ability to engage in both hydrophobic and dipole-dipole interactions with target proteins. This has led to the development of novel fluorinated ligands that show promise in preclinical studies for conditions such as pain management, neurodegeneration, and autoimmune diseases.

The synthesis of 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-methylpropanoic acid involves multi-step organic transformations, including fluorination reactions, protection-deprotection strategies, and esterification processes. The use of advanced synthetic methodologies ensures high purity and yield, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the fluorophenyl core efficiently.

One notable application of this compound is in the development of protease inhibitors, where the combination of an amino acid derivative with a fluorinated aromatic group can lead to potent enzyme inhibition. For instance, studies have shown that analogs featuring a 5-fluorophenyl moiety exhibit improved resistance to enzymatic degradation, making them suitable candidates for long-acting therapeutics. Additionally, the presence of a Boc-protected group allows for controlled release mechanisms upon administration, potentially reducing side effects associated with unmodified amino acids.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic properties. Regulatory agencies often favor drugs containing fluorine atoms because they tend to have longer half-lives and better tissue penetration. As such, compounds like 3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-methylpropanoic acid are being explored as key intermediates in the production of next-generation therapeutics.

Emerging research also highlights the role of this compound in personalized medicine approaches. By modifying the side chain length and substituent patterns, researchers can tailor its properties to target specific patient populations or disease subtypes. This level of customization is made possible by leveraging advanced synthetic biology tools alongside traditional organic chemistry techniques.

The commercial availability of CAS No. 2228922-30-1 ensures that academic institutions and biotechnology companies can access this valuable building block for further development. Suppliers specializing in fine chemicals provide high-purity grades suitable for sensitive applications such as drug discovery assays and clinical trials. As demand grows for innovative therapeutic agents, compounds like this are expected to play an increasingly pivotal role in bridging the gap between laboratory research and market-ready medications.

In conclusion,3-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-2-methylpropanoic acid (CAS No. 2228922-30-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation into drug candidates offers exciting possibilities for treating a wide range of diseases while addressing critical challenges related to drug efficacy and safety.